Cas no 346713-94-8 ((4-(4-fluorophenyl)piperazin-1-yl)(morpholino)methanone)

4-(4-Fluorophenyl)piperazin-1-yl)(morpholino)methanone is a synthetic organic compound featuring both piperazine and morpholine moieties, linked via a carbonyl group. Its structural design combines a fluorophenyl group with heterocyclic amines, making it a versatile intermediate in pharmaceutical and agrochemical research. The presence of the fluorophenyl group enhances metabolic stability, while the piperazine and morpholine rings contribute to solubility and binding affinity in biological systems. This compound is particularly useful in the development of CNS-targeting agents due to its potential interaction with neurotransmitter receptors. Its well-defined synthetic route and high purity make it suitable for exploratory medicinal chemistry and structure-activity relationship studies.

(4-(4-fluorophenyl)piperazin-1-yl)(morpholino)methanone structure

346713-94-8 structure

Product Name:(4-(4-fluorophenyl)piperazin-1-yl)(morpholino)methanone

CAS No:346713-94-8

MF:C₁₅H₂₀FN₃O₂

MW:293.33660697937

CID:3072816

PubChem ID:838922

Update Time:2025-05-28

(4-(4-fluorophenyl)piperazin-1-yl)(morpholino)methanone Chemical and Physical Properties

Names and Identifiers

- (4-(4-fluorophenyl)piperazin-1-yl)(morpholino)methanone
- Oprea1_618676
- EN300-17984317
- SMR000116919
- [4-(4-fluorophenyl)piperazin-1-yl](morpholin-4-yl)methanone
- BDBM50446027
- Oprea1_413590
- 4-[4-(4-fluorophenyl)piperazine-1-carbonyl]morpholine
- BIM-0002177.P001
- CB03907
- STK096755
- AKOS000644302
- CHEMBL1418164
- [4-(4-Fluoro-phenyl)-piperazin-1-yl]-morpholin-4-yl-methanone
- 346713-94-8
- [4-(4-fluorophenyl)piperazin-1-yl]-morpholin-4-ylmethanone
- CBMicro_002066
- MLS000526445
- HMS2486O07
- SMSF0011607
- Z57715827
- Inchi： 1S/C15H20FN3O2/c16-13-1-3-14(4-2-13)17-5-7-18(8-6-17)15(20)19-9-11-21-12-10-19/h1-4H,5-12H2
- InChI Key： OVVCCYKSBNDQHR-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)N1CCN(C(N2CCOCC2)=O)CC1

Computed Properties

Exact Mass: 293.15395505g/mol
Monoisotopic Mass: 293.15395505g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 347
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 36Å²

(4-(4-fluorophenyl)piperazin-1-yl)(morpholino)methanone Pricemore >>

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